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Compound of Interest

Compound Name: 3-Chloropropyltrimethoxysilane

Cat. No.: B1208415

This guide provides essential safety and logistical information for the proper disposal of 3-
Chloropropyltrimethoxysilane, tailored for researchers, scientists, and drug development
professionals. Adherence to these procedures is critical for ensuring laboratory safety and
environmental compliance.

Immediate Safety and Handling Precautions

3-Chloropropyltrimethoxysilane is a combustible liquid that can cause serious skin and eye
irritation.[1][2][3][4] It is also sensitive to air and moisture, and contact with water can liberate
methanol, a toxic and flammable substance.[2][5] Therefore, stringent safety measures are
required during handling and disposal.

Personal Protective Equipment (PPE): Always wear appropriate personal protective equipment
when handling this chemical. This includes:

Eye Protection: Chemical safety goggles or a face shield.[1][4]

Hand Protection: Compatible, chemical-resistant gloves.[1][6]

Skin Protection: Protective clothing to prevent skin contact.[1][3]

Respiratory Protection: Use in a well-ventilated area, such as a chemical fume hood.[2][3] If
ventilation is inadequate, a government-approved respirator is necessary.[3][6]
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Handling and Storage:

Store containers in a cool, dry, and well-ventilated place, away from heat, sparks, and open
flames.[3][7]

Keep containers tightly closed to prevent contact with moisture.[2][3]

Use only non-sparking tools when handling.[1]

Ground all equipment to prevent static discharges.[8]

Step-by-Step Disposal Protocol

The recommended method for the disposal of 3-Chloropropyltrimethoxysilane is incineration
by a licensed professional waste disposal service.[1][3] Never dispose of this chemical down
the drain or in regular trash.

Step 1: Waste Collection

o Collect waste 3-Chloropropyltrimethoxysilane, including any contaminated materials, in a
designated and properly labeled hazardous waste container.

e The container must be compatible with the chemical, sealable, and clearly marked with the
chemical name and associated hazards.

« Do not mix with incompatible wastes, such as strong acids, halogens, or oxidizing agents.[3]

[7]
Step 2: Handling Small Spills In the event of a small spill, follow these procedures immediately:

o Evacuate and Ventilate: Evacuate unnecessary personnel and ensure the area is well-
ventilated.[1]

e Remove Ignition Sources: Eliminate all nearby sources of ignition (e.g., open flames,
sparks).[2][7]

o Absorb the Spill: Use an inert absorbent material such as sand, vermiculite, or earth to soak
up the spill.[2][3][7]
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o Collect Residue: Using non-sparking tools, carefully sweep or shovel the absorbed material
into a suitable, closed container for disposal.[1][2]

o Decontaminate: Ventilate the area and wash the spill site after the material has been
completely removed.[3]

Step 3: Temporary Storage of Waste

o Store the sealed hazardous waste container in a designated, well-ventilated, and secure
area.

e Ensure the storage area is away from incompatible materials and sources of ignition.[7]

o Follow all institutional and local regulations for the temporary storage of hazardous chemical
waste.

Step 4: Final Disposal

o Arrange for the collection of the hazardous waste by a licensed and certified professional
waste disposal company.[3]

» Provide the disposal service with a complete and accurate description of the waste, including
the Safety Data Sheet (SDS).

o Ensure all federal, state, and local environmental regulations are strictly followed.[3]

Chemical and Physical Properties

The following table summarizes key quantitative data for 3-Chloropropyltrimethoxysilane.
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Property Value

CAS Number 2530-87-2

Molecular Formula CeH15ClOsSIi

Molecular Weight 198.72 g/mol

Appearance Clear, colorless to pale yellow liquid
Density 1.09 g/mL at 25 °C

Boiling Point 195 °C at 750 mmHg

Flash Point 57.8 °C to 78 °C (closed cup)
Vapor Pressure 0.391 mmHg

(Source: Sigma-Aldrich, Cole-Parmer, Haz-Map)[2][3][5]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 3-
Chloropropyltrimethoxysilane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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